Cas no 302912-49-8 (Benzoic acid,2-(hydroxy-d)-, methyl-d3 ester (9CI))

Benzoic acid,2-(hydroxy-d)-, methyl-d3 ester (9CI) structure
302912-49-8 structure
Product Name:Benzoic acid,2-(hydroxy-d)-, methyl-d3 ester (9CI)
CAS No:302912-49-8
MF:C8H8O3
MW:156.171969413757
CID:299353
PubChem ID:16216930
Update Time:2025-04-19

Benzoic acid,2-(hydroxy-d)-, methyl-d3 ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-(hydroxy-d)-, methyl-d3 ester (9CI)
    • trideuteriomethyl 2-deuteriooxybenzoate
    • Inchi: 1S/C8H8O3/c1-11-8(10)6-4-2-3-5-7(6)9/h2-5,9H,1H3/i1D3/hD
    • InChI Key: OSWPMRLSEDHDFF-GUEYOVJQSA-N
    • SMILES: O(C([2H])([2H])[2H])C(C1C=CC=CC=1O[2H])=O

Computed Properties

  • Exact Mass: 156.072451097g/mol
  • Monoisotopic Mass: 156.072451097g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.205 g/mL at 25 °C(lit.)
  • Melting Point: −8-−7 °C(lit.)
  • Boiling Point: 222 °C(lit.)
  • Flash Point: 230 °F
  • Refractive Index: n20/D 1.535(lit.)

Benzoic acid,2-(hydroxy-d)-, methyl-d3 ester (9CI) Security Information

Benzoic acid,2-(hydroxy-d)-, methyl-d3 ester (9CI) Related Literature

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